Cas no 81110-73-8 (Racecadotril)

Racecadotril is an enkephalinase inhibitor that effectively reduces urinary sodium excretion in patients with heart failure and edema. Its unique mechanism of action involves the inhibition of aminopeptidase enzymes, leading to decreased sodium reabsorption in the kidneys. This results in diuresis without compromising electrolyte balance.
Racecadotril structure
Racecadotril structure
Product Name:Racecadotril
CAS No:81110-73-8
MF:C21H23NO4S
MW:385.476624727249
MDL:MFCD00865520
CID:60297
PubChem ID:172089070
Update Time:2025-11-03

Racecadotril Chemical and Physical Properties

Names and Identifiers

    • ACETORPHAN
    • n-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-glycine phenylmethyl ester
    • RACECADOTRIL
    • tiorfan
    • (+-)-n-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)glycinephenylmethyleste
    • n-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-,phenylmethylester,(+-)-glycin
    • n-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-glycinphenylmethylester
    • RACECADORTRIL
    • RACECADOTRIL: ACETORPHAN
    • Glycine, N-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-, phenylmethyl ester
    • N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-L-valine methyl ester hydrochloride
    • (±)-Acetorphan
    • Redotil
    • (RS)-Benzyl N-[3-(acetylthio)-2-benzylpropanoyl]glycinate
    • Cadotril
    • Zedott
    • N-[3-(Acetylthio)-2-benzylpropionyl]glycine Benzyl Ester
    • Benzyl N-[3-(Acetylthio)-2-benzylpropionyl]glycinate
    • Racecadotril Impurity
    • ECADOTRIL
    • Sinorphan
    • (S)-Acetophan
    • Ecadotril [USAN:INN]
    • BP 1.02
    • 6XSR933SRK
    • S 049
    • S.049
    • N-(2-Acetylthiomethyl-1-oxo-3-phenylpropyl)glycine (S)(-)benzyl ester
    • (S)-N-(2-((Acetylthio)methyl)-1-oxo-3-phenylpropyl)glycine phenylmethyl ester
    • DSSTox_RID_80923
    • DSSTox_CID_25513
    • N-((S)-alpha-(Mercaptomethyl)hydrocinnamoyl)glycine, benzyl ester, acetate (ester)
    • DSSTox_GSID_45513
    • Glycine, N-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-, ph
    • 76K53XP4TO
    • BCP22637
    • CS-1127
    • D08464
    • RACECADOTRIL [MI]
    • Racecadotril, European Pharmacopoeia (EP) Reference Standard
    • Racecadotril [INN]
    • Benzyl 2-[3-(Acetylthio)-2-benzylpropanamido]acetate
    • MLS001423958
    • Racecadotril (INN)
    • Tiorfix
    • SW197043-4
    • HMS2090L07
    • NC00014
    • SPBio_002811
    • BCP14746
    • benzyl 2-[[(2S)-2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
    • Tiorfan (TN)
    • Hidrasec
    • Glycine, N-(2-((acetylthio)methyl)-1-oxo-3-phenylpropyl)-, phenylmethyl ester, (+-)-
    • HMS3370B22
    • NSC 759828
    • ACETORPHAN [VANDF]
    • Racecadotril (Acetorphan)
    • HS-0029
    • UNII-76K53XP4TO
    • HMS2051K05
    • (+/-)-ACETORPHAN
    • CHEBI:91508
    • DTXSID8045513
    • BDBM50247884
    • Hidrasec (TN)
    • Pharmakon1600-01502331
    • CCG-213824
    • (+/-)-N-(.ALPHA.-(MERCAPTOMETHYL)HYDROCINNAMOYL)GLYCINE, BENZYL ESTER, ACETATE (ESTER)
    • 2-{[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]amino}acetic acid (phenylmethyl) ester
    • Glycine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-,phenylmethyl ester [CAS]
    • NCGC00179511-04
    • HMS1569N14
    • R0103
    • AKOS015894948
    • Sinorphan;BAY y 7432; BAY-y 7432
    • NS00009279
    • N-((R,S)-3-ACETYLTHIO-2-BENZYLPROPANOYL)GLYCINE BENZYL ESTER
    • SR-01000759384
    • HMS3393K05
    • s2503
    • RACECADOTRIL [WHO-DD]
    • Prestwick2_000626
    • CCG-100764
    • RACECADOTRIL [EP MONOGRAPH]
    • benzyl 2-[[2-(acetylsulfanylmethyl)-3-phenyl-propanoyl]amino]acetate;Racecadotril
    • benzyl 2-[[2-(acetylsulfanylmethyl)-3-phenylpropanoyl]amino]acetate
    • BPBio1_000652
    • Racecadotril; Benzyl [[(2RS)-2-[(acetylsulfanyl)methyl]-3-phenylpropanoyl]amino]acetate
    • (+-)-N-(2-((Acetylthio)methyl)-1-oxo-3-phenylpropyl)glycine phenylmethyl ester
    • Prestwick_926
    • BR164305
    • (2-ACETYLSULFANYLMETHYL-3-PHENYL-PROPIONYLAMINO)-ACETIC ACID BENZYL ESTER
    • HMS3884F04
    • ODUOJXZPIYUATO-UHFFFAOYSA-N
    • S049; Sinorphan
    • Racecadotril [INN:BAN]
    • FT-0602523
    • Prestwick1_000626
    • DB11696
    • N-[3-Acetylthio-2-benzylpropanoyl]glycine benzyl ester
    • HMS3713N14
    • HMS2096N14
    • SMR000449320
    • SCHEMBL373243
    • NSC-759828
    • HMS3656C10
    • A840045
    • (+-)-N-(alpha-(Mercaptomethyl)hydrocinnamoyl)glycine, benzyl ester, acetate (ester)
    • CPD000449320
    • (S)-Benzyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate
    • MFCD00865520
    • Racecadotril for peak identification, European Pharmacopoeia (EP) Reference Standard
    • HY-17399
    • HMS3744I15
    • benzyl (3-(acetylthio)-2-benzylpropanoyl)glycinate
    • Glycine, N-[(2R)-2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-, phenylmethyl ester
    • Prestwick0_000626
    • MLS000758279
    • MLS006010032
    • Racecadotril for peak identification
    • HMS2232F17
    • Benzyl 2-(3-(acetylthio)-2-benzylpropanamido)acetate
    • BRD-A08187463-001-03-8
    • CHEMBL2103772
    • BSPBio_000592
    • SR-01000759384-5
    • NSC759828
    • AB07493
    • 2-[[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]amino]acetic acid (phenylmethyl) ester
    • 81110-73-8
    • Q416677
    • FT-0700652
    • NCGC00179511-01
    • Racecadotril, >=98% (HPLC)
    • GTPL11654
    • AC-1133
    • Prestwick3_000626
    • SR-01000759384-4
    • RACECADOTRIL [MART.]
    • SY054810
    • Glycine, N-[2-[(acetylthio)methyl]-1-oxo-3-phenylpropyl]-, phenylmethyl ester, (±)- (ZCI)
    • A07XA04
    • DTXCID6025513
    • racecadotrilo
    • BRD-A08187463-001-11-1
    • RACECADOTRIL (MART.)
    • benzyl 2-{2-[(acetylsulfanyl)methyl]-3-phenylpropanamido}acetate
    • (+/-)-N-(ALPHA-(MERCAPTOMETHYL)HYDROCINNAMOYL)GLYCINE, BENZYL ESTER, ACETATE (ESTER)
    • DB-015177
    • BRD-A08187463-001-12-9
    • RACECADOTRIL (EP MONOGRAPH)
    • benzyl 2-((2-(acetylsulfanylmethyl)-3-phenylpropanoyl)amino)acetate
    • N-(3-acetylmercapto-2-benzylpropanoyl)glycine benzyl ester
    • racecadotrilum
    • benzyl 2-(2-((acetylsulfanyl)methyl)-3-phenylpropanamido)acetate
    • Racecadotril
    • MDL: MFCD00865520
    • Inchi: 1S/C21H23NO4S/c1-16(23)27-15-19(12-17-8-4-2-5-9-17)21(25)22-13-20(24)26-14-18-10-6-3-7-11-18/h2-11,19H,12-15H2,1H3,(H,22,25)
    • InChI Key: ODUOJXZPIYUATO-UHFFFAOYSA-N
    • SMILES: O=C(CNC(C(CC1C=CC=CC=1)CSC(C)=O)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 385.13500
  • Monoisotopic Mass: 385.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.8
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.206
  • Melting Point: 89°C(lit.)
  • Boiling Point: 574.5°C at 760 mmHg
  • Flash Point: 301.2 °C
  • Refractive Index: 1.601
  • Solubility: DMSO: ≥44mg/mL
  • PSA: 97.77000
  • LogP: 3.37550
  • Merck: 8090
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Racecadotril Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 22-50/53
  • Safety Instruction: 60-61
  • RTECS:MB7606872
  • Hazardous Material Identification: Xn N
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Racecadotril Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Racecadotril Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Dicyclohexylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Chloroform ,  Tetrahydrofuran
Reference
Process for the synthesis of alpha-substituted acrylic acids, and their application as intermediates for amino acid derivatives
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole Solvents: Dimethylformamide ;  1 h, 0 °C; 0 °C → rt; 15 h, rt
Reference
Synthesis of racecadotril
Yuan, Zhedong; et al, Zhongguo Yiyao Gongye Zazhi, 2006, 37(5), 293-294

Production Method 3

Reaction Conditions
Reference
Direct Access to Versatile Electrophiles via Catalytic Oxidative Cyanation of Alkenes
Gao, De-Wei; et al, Journal of the American Chemical Society, 2018, 140(26), 8069-8073

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium iodide ,  Water Catalysts: Cuprous iodide Solvents: Tetrahydrofuran ;  12 h, 150 °C
2.1 Reagents: 1,1,1,3,3,3-Hexafluoro-2-propanol ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 4H-1,2,4-Triazolium, 1,4-dimethyl-, iodide (1:1) Solvents: Tetrahydrofuran ;  1 h, rt
2.2 6 h, rt
2.3 12 h, 65 °C
2.4 Solvents: Acetonitrile ;  4 h, 80 °C
2.5 Reagents: Hydrochloric acid Solvents: Water
Reference
Copper-Catalyzed Regioselective Iodoformylation of Terminal Alkynes to Access Versatile Electrophiles (E)-β-Iodo-α,β-Unsaturated Aldehydes
Lu, Dong; et al, Organic Letters, 2022, 24(38), 6993-6998

Production Method 5

Reaction Conditions
1.1 Reagents: Trimethylamine Solvents: Dichloromethane ;  rt; 14 h, rt
2.1 -
Reference
CO- and HCl-free synthesis of acid chlorides from unsaturated hydrocarbons via shuttle catalysis
Fang, Xianjie; et al, Nature Chemistry, 2017, 9(11), 1105-1109

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  3 h, 0 - 5 °C; 12 h, rt
Reference
Method for preparing racecadotril
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: 1,1,1,3,3,3-Hexafluoro-2-propanol ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 4H-1,2,4-Triazolium, 1,4-dimethyl-, iodide (1:1) Solvents: Tetrahydrofuran ;  1 h, rt
1.2 6 h, rt
1.3 12 h, 65 °C
1.4 Solvents: Acetonitrile ;  4 h, 80 °C
1.5 Reagents: Hydrochloric acid Solvents: Water
Reference
Copper-Catalyzed Regioselective Iodoformylation of Terminal Alkynes to Access Versatile Electrophiles (E)-β-Iodo-α,β-Unsaturated Aldehydes
Lu, Dong; et al, Organic Letters, 2022, 24(38), 6993-6998

Production Method 8

Reaction Conditions
1.1 Reagents: Trimethylamine Solvents: Dichloromethane ;  rt; 14 h, rt
2.1 -
Reference
CO- and HCl-free synthesis of acid chlorides from unsaturated hydrocarbons via shuttle catalysis
Fang, Xianjie; et al, Nature Chemistry, 2017, 9(11), 1105-1109

Production Method 9

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt; 15 h, 130 °C; 130 °C → rt
2.1 -
Reference
Direct Access to Versatile Electrophiles via Catalytic Oxidative Cyanation of Alkenes
Gao, De-Wei; et al, Journal of the American Chemical Society, 2018, 140(26), 8069-8073

Racecadotril Raw materials

Racecadotril Preparation Products

Racecadotril Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:81110-73-8)Racecadotril
Order Number:LE13315
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

Racecadotril Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Racecadotril

Introduction to Racecadotril (CAS No. 81110-73-8) in Modern Pharmaceutical Research

Racecadotril, a compound with the chemical name 1-[[(1S)-2-Cyano-3-hydroxypropyl]amino]-4-pyridinethiol, is a synthetic molecule characterized by its unique structural and pharmacological properties. This compound, identified by its CAS number 81110-73-8, has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The molecular structure of Racecadotril incorporates a pyridine ring and a cyano group, which contribute to its distinct biochemical interactions and mechanisms of action.

The development of Racecadotril has been driven by the need for novel pharmacological agents that can address specific physiological pathways effectively. In recent years, there has been a growing interest in compounds that modulate neurotransmitter systems, particularly those involving the brain-gut axis. Racecadotril has emerged as a promising candidate in this domain, primarily due to its ability to interact with certain neurotransmitter receptors and enzymes. This interaction is believed to play a crucial role in modulating gastrointestinal motility and pain perception, making it a potential therapeutic agent for conditions such as irritable bowel syndrome (IBS) and other functional gastrointestinal disorders.

Recent studies have highlighted the multifaceted pharmacological profile of Racecadotril. Research indicates that this compound exerts its effects primarily through the inhibition of enkephalinase, an enzyme that degrades enkephalins—neuropeptides involved in pain modulation. By inhibiting enkephalinase, Racecadotril increases the levels of enkephalins in the synaptic cleft, thereby enhancing their analgesic effects. This mechanism has been particularly well-documented in preclinical studies, where Racecadotril demonstrated significant reductions in pain-induced behaviors in animal models.

In addition to its role as an enkephalinase inhibitor, Racecadotril has also been shown to interact with other neurotransmitter systems. For instance, preliminary research suggests that it may modulate serotonin receptors in the gastrointestinal tract, which could contribute to its effects on gut motility. Serotonin is a key neurotransmitter involved in regulating bowel function, and alterations in its levels or receptor activity have been implicated in various gastrointestinal disorders. Therefore, Racecadotril's ability to influence serotonin signaling may provide a novel approach for managing conditions characterized by altered gut function.

The clinical development of Racecadotril has been progressing steadily, with several Phase II and III trials conducted to evaluate its efficacy and safety profiles. These trials have generally shown promising results, particularly in patients with IBS who exhibit symptoms such as abdominal pain and bloating. The compound's ability to alleviate these symptoms without significant side effects makes it an attractive option for patients who have not responded adequately to conventional treatments. Furthermore, the lack of addictive potential associated with Racecadotril adds to its therapeutic appeal.

From a chemical perspective, one of the key features of Racecadotril is its stereochemistry. The (1S)-configuration at the chiral center is critical for its pharmacological activity. Studies have demonstrated that racemic forms or non-stereoselective derivatives of this compound exhibit significantly reduced efficacy compared to the pure (1S)-enantiomer. This highlights the importance of stereochemical purity in drug development and underscores the need for precise synthetic methodologies to ensure high enantiomeric purity.

The synthesis of Racecadotril involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the pyridine ring and the introduction of the cyano and amino functional groups at appropriate positions. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, which is essential for meeting clinical trial demands and eventual commercialization.

Future research directions for Racecadotril are likely to focus on further elucidating its mechanisms of action and exploring new therapeutic applications beyond IBS management. For instance, there is growing evidence suggesting that dysregulation of enkephalinergic pathways may be involved in other neurological disorders such as neuropathic pain or depression. Investigating these potential links could open up new avenues for therapeutic intervention using compounds like Racecadotril.

Moreover, technological advancements such as high-throughput screening (HTS) and computational modeling are expected to play increasingly important roles in optimizing existing drugs like Racecadotril or developing new derivatives with improved properties. These tools can help identify novel targets or enhance our understanding of how existing drugs interact with biological systems at a molecular level.

In conclusion, Racecadotril (CAS No. 81110-73-8) represents an exciting development in pharmaceutical research due to its unique pharmacological profile and potential therapeutic applications. Its ability to modulate neurotransmitter systems involved in pain perception and gut function makes it a valuable candidate for treating conditions such as IBS while minimizing side effects associated with traditional treatments.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:81110-73-8)Racecadotril
LE13315
Purity:99%
Quantity:25KG,200KG,1000KG
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